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Compound of Interest

Compound Name: Iberiotoxin

Cat. No.: B031492 Get Quote

This guide provides a detailed comparison of Iberiotoxin and other common antagonists of the

large-conductance calcium-activated potassium (BK) channels. It is intended for researchers,

scientists, and drug development professionals working on ion channel modulation. The guide

includes a summary of dose-response data, detailed experimental protocols for

electrophysiological analysis, and visualizations of the experimental workflow and a relevant

signaling pathway.

Introduction to Iberiotoxin and BK Channels
Iberiotoxin (IbTx) is a 37-amino acid peptide toxin originally isolated from the venom of the

scorpion Buthus tamulus (also known as Hottentotta tamulus).[1][2] It is a highly potent and

selective blocker of high-conductance Ca²⁺-activated K⁺ channels, often referred to as BK

channels or KCa1.1.[3] These channels are ubiquitously expressed and play a crucial role in

regulating neuronal excitability, neurotransmitter release, and smooth muscle tone by coupling

intracellular calcium levels and membrane potential to potassium efflux.[4][5] Iberiotoxin acts

by binding to the outer vestibule of the channel pore, thereby occluding ion flow.[2][6] Its high

specificity makes it an invaluable tool for characterizing the physiological roles of BK channels.

[3]

Comparative Dose-Response Data
The following table summarizes the key pharmacological characteristics of Iberiotoxin and two

widely used alternative BK channel blockers: Charybdotoxin and Paxilline.
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Feature Iberiotoxin (IbTx)
Charybdotoxin
(ChTX)

Paxilline (PAX)

Type Peptide Toxin Peptide Toxin
Indole Alkaloid

(Mycotoxin)[7]

Source
Buthus tamulus

scorpion venom[8]

Leiurus

quinquestriatus

scorpion venom[9]

Penicillium paxilli

fungus[7]

Binding Site
External face of the

channel pore[3][6]

External face of the

channel pore[10]

Intracellular side of

the channel[1]

Potency (IC₅₀ / Kᵢ)
~250 pM - 2 nM (IC₅₀)

[3][8]

~5.6 nM (IC₅₀ for

Kv1.2), ~10 pM (Kᵢ for

BK)[11][12]

~10 nM - 10 µM (IC₅₀,

state-dependent)[1]

[13]

Selectivity
Highly selective for BK

channels.[3][14]

Blocks BK,

intermediate-

conductance KCa,

and some Kv

channels (e.g., Kv1.2,

Kv1.3).[14][15]

Highly selective for BK

channels.[1]

Effect of β4 Subunit
Confers resistance to

block.[5][16]

Confers resistance to

block.[16]

Blocks channels

regardless of β4

subunit presence.[16]

Experimental Protocol: Electrophysiological
Analysis of BK Channel Blockade
This protocol outlines the whole-cell patch-clamp technique for generating dose-response

curves for BK channel blockers in a heterologous expression system (e.g., HEK293 cells

transfected with the BK channel α-subunit).

1. Cell Preparation:

Culture HEK293 cells expressing the desired BK channel subunits (e.g., α-subunit alone or

with accessory β subunits).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/paxilline.html
https://hellobio.com/iberiotoxin.html
https://pubmed.ncbi.nlm.nih.gov/7543240/
https://www.medchemexpress.com/paxilline.html
https://www.smartox-biotech.com/product/potassium-channel-blocker/kca-channels/iberiotoxin
https://pubmed.ncbi.nlm.nih.gov/1384740/
https://en.wikipedia.org/wiki/Charybdotoxin
https://pmc.ncbi.nlm.nih.gov/articles/PMC6121591/
https://www.smartox-biotech.com/product/potassium-channel-blocker/kca-channels/iberiotoxin
https://hellobio.com/iberiotoxin.html
https://pubmed.ncbi.nlm.nih.gov/8957259/
https://pubmed.ncbi.nlm.nih.gov/1699936/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6121591/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6969516/
https://www.smartox-biotech.com/product/potassium-channel-blocker/kca-channels/iberiotoxin
https://pmc.ncbi.nlm.nih.gov/articles/PMC8746388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8746388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6725409/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6121591/
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2014.00382/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4190997/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4190997/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4190997/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plate cells onto glass coverslips 24-48 hours before the experiment.

Use a low-density plating to facilitate the isolation of single cells for recording.

2. Solutions and Reagents:

External (Bath) Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES. Adjust pH

to 7.4 with NaOH.

Internal (Pipette) Solution (in mM): 140 KCl, 1 MgCl₂, 10 HEPES, 1 EGTA. Adjust pH to 7.2

with KOH. Free Ca²⁺ concentration can be buffered to a desired level (e.g., 300 nM) by

adding an appropriate amount of CaCl₂.[17]

Toxin Stock Solutions: Prepare high-concentration stock solutions of Iberiotoxin,

Charybdotoxin, or Paxilline in the appropriate solvent (typically water or DMSO). Store at

-20°C.[8]

Working Solutions: On the day of the experiment, prepare a series of dilutions of the blocker

in the external solution to achieve the final desired concentrations for the dose-response

curve.

3. Electrophysiological Recording (Whole-Cell Patch-Clamp):

Place a coverslip with cells into the recording chamber on the stage of an inverted

microscope.

Continuously perfuse the chamber with the external solution.

Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 3-5 MΩ when

filled with the internal solution.

Approach a single, healthy-looking cell with the pipette and form a high-resistance (>1 GΩ)

seal (a "giga-seal") between the pipette tip and the cell membrane.

Rupture the cell membrane patch under the pipette tip with gentle suction to establish the

whole-cell configuration, allowing electrical access to the entire cell membrane.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/figure/The-inhibition-effect-of-iberiotoxin-on-BK-channels-a-b1-could-be-enhanced-after_fig2_352073068
https://www.benchchem.com/product/b031492?utm_src=pdf-body
https://hellobio.com/iberiotoxin.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clamp the membrane potential at a holding potential where BK channels are typically closed

(e.g., -80 mV).[17]

Elicit BK currents by applying depolarizing voltage steps (e.g., to +100 mV).[17]

4. Data Acquisition for Dose-Response Curve:

Establish a stable baseline recording of the BK current in the control external solution.

Perfuse the cell with the first concentration of the blocker until the inhibitory effect reaches a

steady state.

Record the remaining current at the same depolarizing voltage step.

Wash out the blocker with the control external solution to ensure reversibility of the effect.

Repeat the application and washout steps for each concentration of the blocker, typically in

increasing order.

Measure the peak current amplitude at each concentration.

5. Data Analysis:

Calculate the fractional block for each concentration: Fractional Block = 1 -

(Current_with_blocker / Current_control).

Plot the fractional block against the logarithm of the blocker concentration.

Fit the data to the Hill equation to determine the IC₅₀ (the concentration at which 50% of the

current is inhibited) and the Hill coefficient.

Visualizations
Below are diagrams illustrating the experimental workflow and a simplified signaling pathway

involving BK channels.
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Caption: Experimental workflow for generating a dose-response curve using patch-clamp

electrophysiology.
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Caption: Signaling pathway showing BK channel activation and its inhibition by Iberiotoxin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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